Cas no 832090-48-9 (5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-
• CAS No: 832090-48-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 676677
• PubChem ID: 58781566
• Update Time: 2025-04-19

5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-
• 4-ethyl-6-methylpyrimidine-5-carboxylic acid
• DTXSID00730017
• SCHEMBL5512934
• 832090-48-9

• Inchi： 1S/C8H10N2O2/c1-3-6-7(8(11)12)5(2)9-4-10-6/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： SRXACMMCFHGABY-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N=CN=C1CC)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives